3-((3-Hydroxypropyl)methylamino)benzonitrile

• Molecular Formula: C11H14N2O
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 3-[3-hydroxypropyl(methyl)amino]benzonitrile
• InChI: InChI=1S/C11H14N2O/c1-13(6-3-7-14)11-5-2-4-10(8-11)9-12/h2,4-5,8,14H,3,6-7H2,1H3
• InChI Key: AAMOTIURXZPBDQ-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCO)C1=CC=CC(=C1)C#N

Description

3-((3-Hydroxypropyl)methylamino)benzonitrile is a useful research compound. Its molecular formula is C11H14N2O and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-methylaminobenzonitrile (17.34 g, 0.13 mol, 1.0 eq), 3-chloropropanol (49.70 g, 0.53 mol, 4.0 eq) and CaCO3 (52.50 g, 0.53 mol, 4.0 eq) are added into water (230 ml) at room temperature, the mixture is refluxed at elevated temperature for 40 h, and cooled, filtered and extracted with ethyl acetate (200 ml*3). The organic phases are combined, washed with water (100 ml*2), washed with saturated brine twice, dried over anhydrous sodium sulfate and concentrated to give a light yellow oily crude product (31.08 g). The residue could be used directly in next step without purification.